Cas no 1353984-42-5 (N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide)

• Product Name: N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide
• CAS No: 1353984-42-5
• MF: C₁₈H₂₇ClN₂O
• MW: 322.872783899307
• CID: 2157640
• Update Time: 2025-06-26

N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-piperidin-2-ylmethyl)-2-chloro-n-isopropyl-acetamide
• N-((1-Benzylpiperidin-2-yl)methyl)-2-chloro-N-isopropylacetamide
• AM94691
• N-(1-benzylpiperidin-2-ylmethyl)-2-chloro-N-isopropylacetamide
• N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide

• Inchi： 1S/C18H27ClN2O/c1-15(2)21(18(22)12-19)14-17-10-6-7-11-20(17)13-16-8-4-3-5-9-16/h3-5,8-9,15,17H,6-7,10-14H2,1-2H3
• InChI Key： YUIFXULHSNAQOO-UHFFFAOYSA-N
• SMILES： ClCC(N(C(C)C)CC1CCCCN1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 342
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide

Professional Introduction to N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide (CAS No. 1353984-42-5)

N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide, a compound with the chemical identifier CAS No. 1353984-42-5, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a benzyl-piperidine moiety, which is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate biological pathways effectively.

The structural composition of N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide is highly sophisticated, featuring a chlorinated acetamide group and an isopropyl substituent. These structural elements contribute to the compound's unique chemical properties, making it a promising candidate for further investigation in drug discovery. The presence of the chloroacetamide moiety suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in many disease mechanisms.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymatic pathways implicated in various diseases. N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide aligns with this trend, as its chemical structure suggests the capability to interfere with key biochemical processes. For instance, the benzyl-piperidine ring is frequently employed in the design of drugs targeting central nervous system disorders, including depression and schizophrenia. The chloroacetamide component may enhance binding affinity by introducing hydrophobic interactions and charge complementarity with biological targets.

Current research endeavors are increasingly leveraging computational methods to predict the pharmacological properties of novel compounds before conducting costly and time-consuming experimental validations. The molecular modeling of N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide has revealed promising docking interactions with several protein targets, indicating its potential as an inhibitor or modulator. These virtual screening results have laid the groundwork for experimental validation in vitro and in vivo.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been utilized to construct the benzyl-piperidine core. The introduction of the chloroacetamide group and isopropyl substituent further demands expertise in functional group transformations and protecting group strategies.

One of the most compelling aspects of N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide is its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit activity against targets associated with inflammatory diseases, cancer, and neurological disorders. The benzyl-piperidine scaffold is particularly noteworthy for its role in modulating neurotransmitter systems, which has implications for treating conditions such as chronic pain and cognitive impairments.

The role of computational chemistry in optimizing lead compounds like N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological macromolecules at an atomic level. These insights have guided medicinal chemists in designing derivatives with enhanced potency and selectivity.

As the pharmaceutical industry continues to evolve, there is a growing emphasis on green chemistry principles to minimize environmental impact while maximizing efficiency. The synthesis of N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide exemplifies this shift towards sustainable practices. Researchers are exploring solvent-free reactions, catalytic methods that reduce waste generation, and energy-efficient processes to produce this compound more sustainably.

The future prospects for N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide are bright, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of disease mechanisms deepens, compounds like N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-isopropyl-acetamide will play a crucial role in developing next-generation therapeutics.